Cas no 1864063-21-7 (Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride)

• Product Name: Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride
• CAS No: 1864063-21-7
• MF: C₉H₁₈ClNO₂S
• MW: 239.762720584869
• CID: 5703174
• PubChem ID: 72716505
• Update Time: 2023-10-14

Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride
• methyl3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoatehydrochloride
• EN300-241334
• 1864063-21-7
• F2167-0514
• methyl 3-(pyrrolidin-2-ylmethylsulfanyl)propanoate;hydrochloride
• AKOS026746882
• methyl 3-{[(pyrrolidin-2-yl)methyl]sulfanyl}propanoate hydrochloride
• Methyl 3-[(pyrrolidin-2-ylmethyl)sulfanyl]propanoate hydrochloride

• Inchi： 1S/C9H17NO2S.ClH/c1-12-9(11)4-6-13-7-8-3-2-5-10-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： AAIMZWKRNNLYCB-UHFFFAOYSA-N
• SMILES： Cl.S(CCC(=O)OC)CC1CCCN1

Computed Properties

• Exact Mass: 239.0746777g/mol
• Monoisotopic Mass: 239.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų